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Abstract

Cardiolipin (CL) is a crucial phospholipid exclusively found in the inner mitochondrial
membrane, where it plays a vital role in mitochondrial structure and function.[1][2] Accurate
guantification of cardiolipin species is essential for studying mitochondrial dysfunction in
various diseases.[1][2][3] This application note details a robust method for the quantification of
cardiolipin in biological samples using liquid chromatography-mass spectrometry (LC-MS) with
a phosphatidylglycerol (PG) internal standard. The use of a structurally related internal
standard that is not endogenously abundant in the same quantity as the analyte of interest
helps to account for variations in sample preparation and matrix effects, leading to more
accurate and reliable results.[2]

Introduction

Cardiolipin is a unique dimeric phospholipid containing four fatty acyl chains.[1][2] Its complex
structure and low abundance relative to other phospholipids present analytical challenges.[4][5]
Mass spectrometry-based methods, particularly LC-MS, have become the gold standard for
lipid analysis due to their high sensitivity and specificity.[1][2] The choice of an appropriate
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internal standard is critical for accurate quantification in mass spectrometry.[2] Ideally, a stable
isotope-labeled internal standard with identical chemical properties to the analyte is used.[2]
However, due to the vast number of cardiolipin species with different fatty acyl chains, obtaining
a corresponding stable isotope standard for each is often impractical.[2]

Phosphatidylglycerol (PG) is a biosynthetic precursor to cardiolipin and shares structural
similarities, making it a suitable internal standard.[6][7] This note provides a comprehensive
protocol for lipid extraction, LC-MS analysis, and data processing for the quantification of
cardiolipin using a commercially available PG internal standard.

Experimental Workflow

Sample Prepar:
Sample Homogenization | _Spike-in [ Addition of PG Lipid Extraction Reconsitute in LC Separation
‘ (e.g., tissue, cells) Internal Standard (e.g., Bligh & Dyer) Dry Down Extract |1 -jection Solvent (HILIC or Reverse d-Phase)

Click to download full resolution via product page
Caption: Workflow for cardiolipin quantification.

Protocols
Materials and Reagents

e Solvents: Chloroform, Methanol, Water, Acetonitrile, Isopropanol, 1-Butanol (all HPLC or LC-
MS grade)

e Acids/Buffers: Formic acid, Ammonium formate, Citric acid, Disodium hydrogenphosphate

 Internal Standard: Phosphatidylglycerol (e.g., PG 14:0/14:0 or PG 18:0/18:0), available from
commercial suppliers.

o Cardiolipin Standards: A mix of cardiolipin species for calibration curve generation.

o Extraction Tubes: Glass tubes with PTFE-lined caps.

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC7614147/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7614147/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7614147/
https://pubs.acs.org/doi/10.1021/ac1021826
https://pubmed.ncbi.nlm.nih.gov/20945919/
https://www.benchchem.com/product/b15558462/docs?utm_src=pdf-body-img#application-note-quantification-of-cardiolipin-using-a-phosphatidylglycerol-internal-standard
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558462?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

» Nitrogen Evaporator
o Vortex Mixer

e Centrifuge

Sample Preparation and Lipid Extraction

This protocol is adapted from the Bligh and Dyer method and a butanolic extraction procedure.

[1]6]

o Homogenization: Homogenize biological samples (e.g., ~10 mg of tissue or 1 million cells) in
a suitable buffer on ice.

 Internal Standard Addition: Prior to extraction, add a known amount of the PG internal
standard to the homogenate. For example, add 15 pmol of PG 14:0/14:0.[6] The amount
should be optimized based on the expected concentration of cardiolipin in the sample.

o Extraction:
o Method A: Modified Bligh and Dyer:

1. To the homogenate, add chloroform and methanol to achieve a final ratio of 1:2:0.8
(chloroform:methanol:water, v/v/v).

2. Vortex thoroughly for 15 minutes.

3. Add chloroform and water to induce phase separation, resulting in a final ratio of
2:2:1.8.

4. Vortex again and centrifuge at 2,000 x g for 10 minutes.
5. Carefully collect the lower organic phase containing the lipids.
o Method B: Butanolic Extraction:[6]

1. Mix 500 pL of sample homogenate with 60 pL of a buffer containing 200 mM citric acid
and 270 mM disodium hydrogenphosphate (pH 4).[6]
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2. Perform the extraction with 1 mL of 1-butanol and 500 pL of water-saturated 1-butanol.

[6]
3. Vortex and centrifuge to separate the phases.
4. Collect the upper butanol phase.
e Drying and Reconstitution:
1. Dry the collected organic phase under a stream of nitrogen.

2. Reconstitute the dried lipid extract in a suitable volume (e.g., 200 uL) of injection solvent
(e.g., acetonitrile/isopropanol, 1:9, v/v with 0.1% formic acid and 10 mM ammonium
formate).[8]

LC-MS/MS Analysis

Hydrophilic Interaction Liquid Chromatography (HILIC) is often preferred as it separates lipids
based on the polarity of their headgroups, which can lead to the co-elution of the analyte and
the internal standard, a prerequisite for accurate quantification.[6][7]

LC Column: HILIC silica column (e.g., 50 mm x 2.1 mm, 2.6 pum particle size).[6]

e Mobile Phase A: Water with 0.2% formic acid and 200 mM ammonium formate.[6]
» Mobile Phase B: Acetonitrile with 0.2% formic acid.[6]

» Flow Rate: 0.2 - 0.4 mL/min

e Column Temperature: 50 °C[6]

« Injection Volume: 3-10 pL

o Gradient: A typical gradient would start with a high percentage of mobile phase B, ramping
down to increase the elution of more polar lipids.
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Time (min) % Mobile Phase A % Mobile Phase B
0.0 5 95
1.0 5 95
5.0 30 70
5.1 5 95
8.0 5 95

e Mass Spectrometer: A triple quadrupole or high-resolution mass spectrometer (e.g., Q-
Exactive) equipped with an electrospray ionization (ESI) source.[2][9]

 |lonization Mode: Negative ESI
¢ Analysis Mode: Multiple Reaction Monitoring (MRM) or Parallel Reaction Monitoring (PRM)

o MRM Transitions: Specific precursor-to-product ion transitions should be monitored for each
cardiolipin species and the PG internal standard. For cardiolipin, fragmentation typically

yields fatty acid anions.

Analyte Precursor lon (m/z) Product lon (m/z)
PG (14:0/14:0) IS ~721.5 ~227.2 (14:0 FA)
CL (18:2)4 ~1448.0 ~279.2 (18:2 FA)

~281.2 (18:1 FA), 279.2 (18:2

CL (18:1)(18:2)3 ~1474.0
FA)

(Note: Exact m/z values will vary depending on the specific cardiolipin and PG species and the
charge state, which is often doubly charged for cardiolipin)

Data Analysis and Quantification

e Peak Integration: Integrate the peak areas of the selected MRM transitions for each
cardiolipin species and the PG internal standard using the instrument's software.
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o Ratio Calculation: Calculate the ratio of the peak area of each cardiolipin species to the peak
area of the PG internal standard.

» Calibration Curve: Prepare a series of calibration standards containing a fixed amount of the
PG internal standard and varying concentrations of a cardiolipin standard mix.

e Quantification: Plot the peak area ratio (Cardiolipin/PG 1S) against the concentration of the
cardiolipin standards to generate a linear regression curve. The concentration of cardiolipin
in the biological samples can then be determined from this curve.

Quantitative Data Summary

The following table presents representative data for the quantification of major cardiolipin
species in mouse heart tissue, adapted from published literature.[6][7] Concentrations are
expressed as pmol per mg of protein.

Cardiolipin Species Concentration (pmol/mg protein)
CL (18:2)4 85.2+12.5

CL (18:1)(18:2)3 45.7+8.9

CL (18:0)(18:2)3 221+43

CL (16:0)(18:2)3 15.8 +3.1

Method Validation

A summary of typical validation parameters for this type of assay is provided below.[10]
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Parameter Typical Value

Linearity (r?) >0.99

Lower Limit of Quantification (LLOQ) 0.1-10 pg on column

Intra-day Precision (%RSD) < 15%

Inter-day Precision (%RSD) <15%

Accuracy (% Recovery) 85-115%
Conclusion

The described LC-MS/MS method using a phosphatidylglycerol internal standard provides a
reliable and accurate means for the quantification of cardiolipin species in various biological
matrices. The co-elution of PG and CL in HILIC systems, coupled with the sensitivity of modern
mass spectrometers, allows for the precise measurement of this critical mitochondrial
phospholipid, facilitating research into mitochondrial function and disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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